Cas no 220769-85-7 (2-Furancarbonylchloride, 4,5-dimethyl-)

2-Furancarbonylchloride, 4,5-dimethyl- structure
220769-85-7 structure
Product name:2-Furancarbonylchloride, 4,5-dimethyl-
CAS No:220769-85-7
MF:C7H7ClO2
MW:158.582281351089
CID:244023
PubChem ID:45081329

2-Furancarbonylchloride, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarbonylchloride, 4,5-dimethyl-
    • 2-Furancarbonyl chloride, 4,5-dimethyl- (9CI)
    • 4,5-dimethylfuran-2-carbonyl chloride
    • DTXSID70664517
    • 4, 5-dimethylfuran-2-carbonyl chloride
    • FT-0765854
    • SCHEMBL1450299
    • 220769-85-7
    • Inchi: InChI=1S/C7H7ClO2/c1-4-3-6(7(8)9)10-5(4)2/h3H,1-2H3
    • InChI Key: MAZHOMZPTYXNAK-UHFFFAOYSA-N
    • SMILES: CC1=C(C)OC(C(Cl)=O)=C1

Computed Properties

  • Exact Mass: 158.01351
  • Monoisotopic Mass: 158.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30.2A^2

Experimental Properties

  • PSA: 30.21

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